3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide

• Molecular Formula: C17H21ClN2O3S
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 3-tert-butyl-N-(5-chloropyridin-2-yl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C17H21ClN2O3S/c1-5-23-15-8-7-13(10-14(15)17(2,3)4)24(21,22)20-16-9-6-12(18)11-19-16/h6-11H,5H2,1-4H3,(H,19,20)
• InChI Key: YWXVAWAPMHRYLX-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Cl)C(C)(C)C

Description

3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide is a chemical compound that has gained significant attention in scientific research for its potential use as a therapeutic agent. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, 3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide has been found to exhibit unique properties that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. In addition, it has been found to induce the production of reactive oxygen species (ROS) in cancer cells, which leads to their death.
Biochemical and Physiological Effects:
3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and topoisomerase II, which are involved in cancer cell growth and proliferation. In addition, it has been found to induce the production of ROS, which leads to the death of cancer cells. This compound has also been found to have anti-inflammatory and antiviral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide in lab experiments is its specificity towards cancer cells. This compound has been found to selectively target cancer cells, while leaving normal cells unaffected. In addition, it has been found to have a low toxicity profile. However, one of the limitations of using this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the use of 3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide. One of the main areas of research is the development of more efficient synthesis methods to increase the yield of this compound. In addition, there is a need for further studies to understand the mechanism of action of this compound and its potential use in cancer therapy. Furthermore, there is a need to explore the potential use of this compound in other areas, such as antiviral and anti-inflammatory therapy. Finally, there is a need for in vivo studies to evaluate the efficacy and safety of this compound.

Synthesis Methods

The synthesis of 3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide involves several steps. The starting material is 5-chloro-2-pyridinecarboxylic acid, which is reacted with tert-butylamine to form the corresponding amide. This amide is then reacted with 4-ethoxybenzenesulfonyl chloride in the presence of a base to give the final product. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

3-tert-butyl-N-(5-chloro-2-pyridinyl)-4-ethoxybenzenesulfonamide has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit anticancer, anti-inflammatory, and antiviral properties. In cancer research, this compound has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been found to induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unaffected. This makes it a promising candidate for cancer therapy.